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Compound of Interest

Compound Name: PD-168077 maleate

Cat. No.: B1662247 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PD-168077 maleate is a potent and selective dopamine D4 receptor agonist.[1] This technical

guide provides a comprehensive overview of its in vivo activity, drawing from available

preclinical research. The document summarizes key findings in a structured format, details

experimental methodologies, and visualizes the underlying biological pathways.

Core Compound Information
Property Value Source

Chemical Name

N-[[4-(2-Cyanophenyl)-1-

piperazinyl]methyl]-3-

methylbenzamide maleate

[1]

Molecular Formula C20H22N4O・C4H4O4 [1]

Molecular Weight 450.49 [1]

CAS Number 630117-19-0 [1]

Purity ≥98% (HPLC)

Solubility Soluble to 100 mM in DMSO [1]

Storage Store at -20°C [1]
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Mechanism of Action
PD-168077 is a high-affinity agonist for the dopamine D4 receptor, with a Ki of 8.7 nM.[1][2] It

exhibits significant selectivity, with over 400-fold selectivity for the D4 receptor compared to the

D2 receptor and over 300-fold selectivity compared to the D3 subtype.[1] As a D2-like receptor,

the D4 receptor is primarily coupled to the Gαi/o protein.[3] Activation of this G-protein inhibits

adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[4] This

initiates a cascade of downstream signaling events.

Signaling Pathway of PD-168077 at the D4 Receptor
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Animal Preparation

Drug Administration

Behavioral Observation

Data Analysis

Male Sprague-Dawley Rats

Stereotaxic surgery for cannula implantation
(for central administration)

Post-operative recovery

PD-168077 or Vehicle Administration
(SC, ICV, or intra-PVN)

Observation for penile erection episodes

Quantification of erection frequency and duration

Statistical analysis of dose-response relationship
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Hypothesis Generation

In Vivo Study Design

Experimental Execution

Analysis and Conclusion

PD-168077's selective D4 agonism
modulates specific CNS pathways

Select appropriate animal model
(e.g., rat strain)

Determine dose range and administration route
(SC, ICV, etc.)

Choose relevant behavioral assays
(locomotion, cognition, etc.)

Follow detailed experimental protocols
(e.g., ICV injection, behavioral testing)

Collect quantitative behavioral and/or physiological data

Analyze data to determine statistical significance

Draw conclusions about the in vivo activity of PD-168077
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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